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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyl isobutyrate (IBIB) is a colorless liquid with a characteristic fruity odor, identified by

the CAS number 97-85-8.[1] It is an ester of isobutanol and isobutyric acid.[2] With a molecular

formula of C8H16O2 and a molecular weight of 144.21 g/mol , this compound is utilized in

various industrial applications, including as a flavoring agent, in the manufacturing of

insecticides, and notably as a solvent.[3][4][5] Its utility as a solvent is particularly prominent in

the coatings industry for nitrocellulose lacquers and thinners, as well as for coatings on plastic

substrates.[3] This guide provides a comprehensive overview of the solubility of isobutyl
isobutyrate in organic solvents, presenting available data, experimental methodologies for

solubility determination, and a generalized workflow for such assessments.

Core Physical and Chemical Properties
A foundational understanding of isobutyl isobutyrate's physical properties is essential for

comprehending its behavior as a solvent.
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Property Value

Molecular Formula C8H16O2

Molecular Weight 144.21 g/mol

Boiling Point 147-149 °C

Melting Point -81 °C

Density 0.855 g/mL at 25 °C

Flash Point 37 °C (98.6 °F)

Water Solubility 1 g/L at 20 °C

LogP 2.511 (estimated)

(Data sourced from various chemical suppliers and databases)

Solubility in Organic Solvents
Isobutyl isobutyrate is generally characterized by its high solubility in a wide array of organic

solvents, a property attributable to its ester functionality and the presence of branched alkyl

groups. While precise quantitative solubility data at various temperatures is not extensively

published in readily available literature, qualitative assessments consistently report its

miscibility with common organic solvent classes.

The principle of "like dissolves like" is a reliable predictor of isobutyl isobutyrate's solubility.

As a relatively non-polar ester, it is readily miscible with other non-polar and moderately polar

solvents.
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Solvent Class Representative Solvents
Qualitative Solubility of
Isobutyl Isobutyrate

Alcohols Methanol, Ethanol, n-Butanol
Soluble/Miscible[3][4][5][6][7]

[8][9]

Ethers Diethyl Ether
Soluble/Miscible[2][3][4][7][8]

[9]

Ketones Acetone Soluble/Miscible[5]

Esters Ethyl Acetate Expected to be miscible

Hydrocarbons Heptane, Toluene Expected to be miscible

Chlorinated Solvents Dichloromethane Expected to be miscible

Oils General Oils Miscible[1]

Experimental Protocol: Determination of Miscibility
and Solubility
For researchers requiring precise solubility data for their specific applications, the following

general experimental protocols can be adapted.

Part 1: Qualitative Determination of Miscibility
Objective: To rapidly assess whether isobutyl isobutyrate is miscible, partially miscible, or

immiscible with a selected organic solvent at ambient temperature.

Materials:

Isobutyl isobutyrate (≥98% purity)

Selected organic solvents (analytical grade)

Small glass vials or test tubes with closures

Calibrated pipettes or graduated cylinders
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Vortex mixer

Procedure:

Into a clean, dry vial, add 1 mL of the selected organic solvent.

To the same vial, add 1 mL of isobutyl isobutyrate.

Securely cap the vial and vortex the mixture for 30 seconds.

Allow the vial to stand undisturbed for at least 5 minutes.

Visually inspect the mixture against a well-lit background.

Miscible: A single, clear, homogeneous phase is observed.

Immiscible: Two distinct liquid layers are present.

Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not

separate over time.

Part 2: Quantitative Determination of Solubility
(Gravimetric Method)
Objective: To determine the concentration (e.g., in g/100 mL) of isobutyl isobutyrate in a

saturated solution of a given organic solvent at a specific temperature.

Materials:

Isobutyl isobutyrate (≥98% purity)

Selected organic solvent (analytical grade)

Temperature-controlled water bath or incubator

Small, sealable flasks or vials

Magnetic stirrer and stir bars
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Analytical balance (readable to 0.1 mg)

Glass syringes and syringe filters (e.g., 0.45 µm PTFE)

Pre-weighed evaporation dishes or vials

Vacuum oven or desiccator

Procedure:

Add an excess amount of isobutyl isobutyrate to a known volume or mass of the selected

organic solvent in a sealable flask. "Excess" means that undissolved solute is clearly visible.

Place the flask in the temperature-controlled bath set to the desired experimental

temperature.

Stir the mixture vigorously for a predetermined period (e.g., 24 hours) to ensure equilibrium

is reached.

After stirring, allow the mixture to remain undisturbed at the set temperature for several

hours to allow undissolved material to settle.

Carefully withdraw a known volume of the clear supernatant using a glass syringe, avoiding

any undissolved solute.

Attach a syringe filter to the syringe and dispense the filtered, saturated solution into a pre-

weighed evaporation dish. Record the exact volume or mass of the solution transferred.

Place the evaporation dish in a vacuum oven at a temperature sufficient to evaporate the

solvent without significant loss of the less volatile isobutyl isobutyrate. Alternatively, use a

gentle stream of inert gas or a desiccator.

Once the solvent has completely evaporated, re-weigh the evaporation dish containing the

isobutyl isobutyrate residue.

Calculate the solubility by subtracting the initial weight of the dish from the final weight to

determine the mass of dissolved isobutyl isobutyrate, and express this relative to the

volume of solvent used.
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Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for determining the solubility of a

compound like isobutyl isobutyrate in an organic solvent.
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Caption: Gravimetric solubility determination workflow.
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Conclusion
Isobutyl isobutyrate exhibits broad miscibility with a variety of common organic solvents,

making it a versatile component in many formulations. While specific quantitative solubility data

is sparse in the public domain, its qualitative solubility in alcohols, ethers, and ketones is well-

established. For applications requiring precise solubility values, the experimental protocols

outlined in this guide provide a robust framework for their determination. This information is

critical for formulation scientists and researchers in optimizing their use of isobutyl
isobutyrate in diverse chemical systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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